Cas no 896024-99-0 (N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(diethylsulfamoyl)benzamide)

• Product Name: N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(diethylsulfamoyl)benzamide
• CAS No: 896024-99-0
• MF: C₂₀H₂₁ClN₄O₃S₃
• MW: 497.053739309311
• CID: 6612321
• PubChem ID: 18561178
• Update Time: 2025-11-07

N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(diethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(diethylsulfamoyl)benzamide
• F1838-1638
• N-(5-((4-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-4-(N,N-diethylsulfamoyl)benzamide
• N-[5-[(4-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-4-(diethylsulfamoyl)benzamide
• 896024-99-0
• N-(5-{[(4-chlorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-4-(diethylsulfamoyl)benzamide
• AKOS024613212

• Inchi： 1S/C20H21ClN4O3S3/c1-3-25(4-2)31(27,28)17-11-7-15(8-12-17)18(26)22-19-23-24-20(30-19)29-13-14-5-9-16(21)10-6-14/h5-12H,3-4,13H2,1-2H3,(H,22,23,26)
• InChI Key： BNZZQEGZQYBOIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NN=C(NC(C2C=CC(=CC=2)S(N(CC)CC)(=O)=O)=O)S1

Computed Properties

• Exact Mass: 496.0464318g/mol
• Monoisotopic Mass: 496.0464318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 154Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(diethylsulfamoyl)benzamide

Research Brief on N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(diethylsulfamoyl)benzamide (CAS: 896024-99-0)

In recent years, the compound N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(diethylsulfamoyl)benzamide (CAS: 896024-99-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiadiazole and sulfamoyl benzamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(diethylsulfamoyl)benzamide involves a multi-step process that begins with the preparation of the 1,3,4-thiadiazole core. Recent studies have optimized this synthesis to improve yield and purity, employing advanced techniques such as microwave-assisted organic synthesis (MAOS) and catalytic methods. These advancements have facilitated the production of the compound in sufficient quantities for further biological evaluation. The structural elucidation of the compound has been confirmed through spectroscopic methods, including NMR and mass spectrometry, ensuring its chemical integrity for research purposes.

From a biological perspective, this compound has demonstrated notable activity as a modulator of sulfonamide-based enzymes. Preliminary in vitro studies indicate that it exhibits inhibitory effects on carbonic anhydrase isoforms, which are implicated in various pathological conditions, including glaucoma and cancer. Additionally, its interaction with diethylsulfamoyl groups suggests potential applications in targeting inflammatory pathways, as sulfonamide derivatives are known to influence cytokine production and immune responses. Recent research has also explored its role in antimicrobial activity, with some studies reporting efficacy against resistant bacterial strains, although further validation is required.

In the context of drug development, the pharmacokinetic properties of N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(diethylsulfamoyl)benzamide have been a focal point of investigation. Early-stage animal studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. While the compound shows moderate bioavailability, its lipophilicity poses challenges for formulation optimization. Researchers are exploring prodrug strategies and nano-carrier systems to enhance its delivery and therapeutic efficacy. These efforts are critical for advancing the compound into preclinical trials.

Despite its promising attributes, several challenges remain in the development of this compound. Toxicity studies have revealed dose-dependent hepatotoxicity in rodent models, necessitating further structural modifications to mitigate adverse effects. Moreover, the compound's specificity for target enzymes requires refinement to minimize off-target interactions. Collaborative efforts between academic and industrial researchers are underway to address these limitations, with the goal of translating this molecule into a viable therapeutic agent.

In conclusion, N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(diethylsulfamoyl)benzamide represents a compelling candidate for further investigation in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities underscore its potential in addressing unmet medical needs. Future studies should prioritize optimizing its pharmacokinetic and safety profiles while exploring novel applications in disease treatment. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.